Cas no 2901098-35-7 ((5-Chloro-2-methylphenyl)trimethylsilane)

(5-Chloro-2-methylphenyl)trimethylsilane is an organosilicon compound featuring a chloro-substituted aromatic ring coupled with a trimethylsilyl group. This structure imparts stability and reactivity, making it valuable in synthetic organic chemistry, particularly as a protected intermediate or precursor in cross-coupling reactions. The trimethylsilyl group enhances steric and electronic properties, facilitating selective functionalization. Its chloro and methyl substituents offer further versatility in electrophilic aromatic substitution or metal-catalyzed transformations. The compound is typically used under inert conditions due to its sensitivity to moisture. Its well-defined structure ensures consistent performance in fine chemical synthesis, making it a reliable choice for researchers developing pharmaceuticals, agrochemicals, or advanced materials.
(5-Chloro-2-methylphenyl)trimethylsilane structure
2901098-35-7 structure
Product Name:(5-Chloro-2-methylphenyl)trimethylsilane
CAS No:2901098-35-7
MF:C10H15ClSi
MW:198.764602899551
CID:6796188
PubChem ID:168480661
Update Time:2025-05-23

(5-Chloro-2-methylphenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • 2901098-35-7
    • (5-Chloro-2-methylphenyl)trimethylsilane
    • SY329594
    • MFCD34687520
    • Inchi: 1S/C10H15ClSi/c1-8-5-6-9(11)7-10(8)12(2,3)4/h5-7H,1-4H3
    • InChI Key: TYNXVBHZQDMMIU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)[Si](C)(C)C

Computed Properties

  • Exact Mass: 198.0631547g/mol
  • Monoisotopic Mass: 198.0631547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB610036-250mg
(5-Chloro-2-methylphenyl)trimethylsilane; .
2901098-35-7
250mg
€355.80 2024-07-19
abcr
AB610036-1g
(5-Chloro-2-methylphenyl)trimethylsilane; .
2901098-35-7
1g
€659.60 2024-07-19
abcr
AB610036-5g
(5-Chloro-2-methylphenyl)trimethylsilane; .
2901098-35-7
5g
€2218.40 2024-07-19

Additional information on (5-Chloro-2-methylphenyl)trimethylsilane

Introduction to (5-Chloro-2-methylphenyl)trimethylsilane (CAS No. 2901098-35-7)

Silanes are a class of compounds that have gained significant attention in various scientific and industrial applications due to their unique chemical properties. Among these, trimethylsilanes are particularly notable for their stability and versatility. The compound (5-Chloro-2-methylphenyl)trimethylsilane (CAS No. 2901098-35-7) is a specific example of such a silane derivative, characterized by its aromatic ring substituted with chlorine and methyl groups, coupled with a trimethylsilyl group.

The structure of (5-Chloro-2-methylphenyl)trimethylsilane consists of a phenyl ring with two substituents: a chlorine atom at the 5-position and a methyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various applications. The trimethylsilyl group attached to the phenyl ring further enhances the compound's stability and reactivity, as silyl groups are known for their ability to stabilize adjacent functional groups through inductive effects.

Recent studies have explored the synthesis of (5-Chloro-2-methylphenyl)trimethylsilane using novel methodologies that emphasize sustainability and efficiency. For instance, researchers have developed catalytic systems that facilitate the coupling of chlorobenzene derivatives with trimethylsilyl halides under mild conditions. These advancements not only improve the yield of the compound but also reduce the environmental footprint of its production.

The application of (5-Chloro-2-methylphenyl)trimethylsilane spans across multiple disciplines, including materials science, pharmaceuticals, and analytical chemistry. In materials science, this compound has been utilized as a precursor for the synthesis of advanced materials such as siloxanes and silicon-based polymers. Its role in pharmaceutical research is equally significant, where it serves as an intermediate in the development of bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving (5-Chloro-2-methylphenyl)trimethylsilane is its use in organometallic chemistry. Recent findings have demonstrated its ability to act as a ligand in transition metal-catalyzed reactions, enhancing catalytic activity and selectivity. This has opened new avenues for its application in asymmetric synthesis and cross-coupling reactions, which are critical in drug discovery and fine chemical synthesis.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity of (5-Chloro-2-methylphenyl)trimethylsilane. These studies have shown that under specific conditions, the compound can undergo biodegradation, reducing its persistence in the environment. However, further research is required to fully understand its long-term ecological effects and to develop strategies for safe disposal.

The synthesis and characterization of (5-Chloro-2-methylphenyl)trimethylsilane have also been influenced by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable precise determination of the compound's structure and purity, ensuring its reliability in various applications.

In conclusion, (5-Chloro-2-methylphenyl)trimethylsilane (CAS No. 2901098-35-7) is a versatile compound with a wide range of applications across different scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important material for future research and development.

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